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Get Quote

Executive Summary
Caveolin-1 (82-101) amide (often abbreviated as CSD peptide or CSP) is a synthetic peptide

mimetic of the Caveolin-1 Scaffolding Domain (CSD).[1] It functions as a broad-spectrum

kinase inhibitor and signaling modulator.[2] Unlike traditional ATP-competitive inhibitors, this

peptide operates via a "Scaffolding Decoy" mechanism, physically obstructing the interaction

between Caveolin-1 binding motifs (CBM) on target proteins and their downstream effectors.

Originally studied as a fusion with the Antennapedia internalization sequence (Cavtratin),

recent pivotal research (e.g., Kuppuswamy et al.[1]) has demonstrated that the C-terminally

amidated "naked" peptide is highly effective in vivo for reversing fibrosis, vascular leakage, and

aging-associated organ dysfunction, likely due to enhanced stability and specific uptake in

injured tissues.
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The peptide corresponds to residues 82–101 of the human Caveolin-1 protein.[3][4][5][6] The

C-terminal amidation is a critical modification that neutralizes the negative charge of the

carboxyl terminus, enhancing stability against carboxypeptidases and potentially aiding

membrane interaction.

Property Specification

Sequence

Asp-Gly-Ile-Trp-Lys-Ala-Ser-Phe-Thr-Thr-Phe-

Thr-Val-Thr-Lys-Tyr-Trp-Phe-Tyr-Arg-NH₂

(DGIWKASFTTFTVTKYWFYR-NH₂)

Molecular Weight ~2517 Da

Isoelectric Point (pI) ~10.1 (Positively charged at physiological pH)

Solubility
Soluble in DMSO (up to 33 mg/mL); sparingly

soluble in water.[1]

Key Residues

F92, T90, T91: Critical for eNOS binding and

inhibition.W87, F92, Y97: Aromatic residues

essential for hydrophobic pocket interactions.

Mechanism of Action: The "Scaffolding Decoy"
The core mechanism of Caveolin-1 (82-101) amide relies on mimicking the Caveolin

Scaffolding Domain (CSD).[1][2][3] In native cellular physiology, Caveolin-1 acts as a "hub" that

clusters and inhibits signaling proteins in the caveolae (lipid rafts).

The CBM-CSD Interface
Target proteins (e.g., Src, eNOS, G-proteins) contain a Caveolin Binding Motif (CBM), typically

defined by the aromatic-rich pattern:

(Where

is an aromatic residue like Trp, Phe, or Tyr).

Mechanism:
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Decoy Binding: When introduced exogenously, the Caveolin-1 (82-101) amide peptide binds

to the CBM of these target kinases with high affinity (

often in the

range).[1]

Allosteric Inhibition: This binding induces a conformational change in the target kinase or

sterically hinders its active site/activation loop.

Kinase Suppression: The peptide effectively "locks" the kinase in an inactive state, mimicking

the tonic inhibition provided by native Caveolin-1.

Key Signaling Targets
Target Protein Interaction Outcome Physiological Effect

eNOS (Endothelial Nitric Oxide

Synthase)
Inhibition

Reduces nitric oxide (NO)

overproduction; restores

vascular barrier integrity;

reduces vascular permeability.

[1]

Src Family Kinases (c-Src,

Fyn)
Inhibition

Blocks phosphorylation of

downstream fibrotic mediators;

prevents fibroblast-to-

myofibroblast transition.[1]

PDGFR / EGFR Inhibition

Suppresses mitogenic

signaling; reduces proliferation

in cancer and fibrosis models.

TGF-

/ Smad
Modulation

Disrupts Smad2/3

phosphorylation; potent anti-

fibrotic effect in lung and heart

tissue.

Visualization of Signaling Pathway
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The following diagram illustrates the "Decoy" mechanism where the CSD peptide intercepts

hyperactive kinases.

Pathological Outcomes (Inhibited)
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Caption: The CSD peptide acts as a master inhibitor, binding to the Caveolin Binding Motif

(CBM) of multiple hyperactive kinases, thereby halting the downstream cascade of fibrosis and

inflammation.[1]

Experimental Technical Guide
Reconstitution & Storage[1]

Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent for stock solutions.[1] The

peptide is hydrophobic.

Stock Concentration: Prepare a 10 mM stock solution in anhydrous DMSO.

Calculation: Molecular Weight

2517 g/mol . Dissolve 2.52 mg in 100
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L DMSO for 10 mM.

Storage: Aliquot immediately into single-use vials. Store at -20°C (stable for 3-6 months) or

-80°C (stable for >1 year). Avoid freeze-thaw cycles.

In Vitro Protocol (Cell Culture)
Objective: Inhibition of Src/eNOS signaling in endothelial cells or fibroblasts.[1]

Seeding: Plate cells (e.g., HUVECs or Lung Fibroblasts) to reach 70-80% confluence.[1]

Preparation: Dilute the DMSO stock into pre-warmed serum-free media.

Working Concentration:1

M – 10

M.

Vehicle Control: Ensure the control group receives an equivalent volume of DMSO (final

DMSO < 0.1%).[1]

Scrambled Control: Always use the scrambled peptide variant

(WGIDKAFFTTSTVTYKWFRY) to validate specificity.

Incubation:

Short-term (Signaling): Pre-treat for 1–2 hours before challenging with an agonist (e.g.,

TGF-

, Thrombin).[1]

Long-term (Fibrosis):[1] Incubate for 24–48 hours. Re-dose every 24 hours if degradation

is suspected, though the amide form is relatively stable.

In Vivo Protocol (Mouse Models)
Context: Recent literature (Kuppuswamy et al.) highlights the efficacy of the "naked" amide

peptide in fibrosis and aging models.
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Dose:0.8

mol/kg (approx. 2 mg/kg).[1]

Route: Intraperitoneal (IP) injection is standard.[1] Intratracheal (IT) is used for specific lung

targeting.[1]

Vehicle: Dissolve stock (in DMSO) into sterile saline (0.9% NaCl) immediately prior to

injection.

Ratio: 10-20

L DMSO stock diluted into 100-200

L Saline. Ensure no precipitation occurs (vortex rapidly).

Regimen: Daily or every other day administration for 2–4 weeks depending on the model

(e.g., Bleomycin-induced fibrosis).

Therapeutic Applications & Preclinical Data[1]
Fibrosis (Lung & Heart)
In models of Idiopathic Pulmonary Fibrosis (IPF) and heart failure, the peptide reverses the

"activated" phenotype of fibroblasts.[1]

Data: Reduces collagen I/III deposition and

-SMA expression by >50% in Bleomycin-treated mice.

Mechanism: Blocks the synergistic activation of TGF-

receptors and Src kinase.

Vascular Permeability & Inflammation[1]
Sepsis/ALI: Inhibits eNOS-derived NO overproduction, preventing vascular collapse and

edema.
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Mechanism: Stabilizes endothelial tight junctions by preventing the internalization of VE-

cadherin.

Anti-Aging
A 2021 breakthrough study identified that Cav-1 (82-101) amide can reverse aging-associated

organ dysfunction.[1]

Target: Inhibition of Pyk2 and PDGFR, which are constitutively active in aged tissues.

Outcome: Restoration of cardiac function (ejection fraction) and reduction of glomerular

sclerosis in kidneys.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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